Cas no 183070-42-0 ((S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid)

(S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid structure
183070-42-0 structure
Product name:(S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid
CAS No:183070-42-0
MF:C25H23NO6
MW:433.45322728157
CID:2922264
PubChem ID:22865531

(S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid
    • L-Phenylalanine, 4-carboxy-N-[(phenylmethoxy)carbonyl]-, I+/--(phenylmethyl) ester
    • SCHEMBL7310753
    • DTXSID201135979
    • 183070-42-0
    • Inchi: InChI=1S/C25H23NO6/c27-23(28)21-13-11-18(12-14-21)15-22(24(29)31-16-19-7-3-1-4-8-19)26-25(30)32-17-20-9-5-2-6-10-20/h1-14,22H,15-17H2,(H,26,30)(H,27,28)/t22-/m0/s1
    • InChI Key: IWHVLXJNTTYMCY-QFIPXVFZSA-N

Computed Properties

  • Exact Mass: 433.15300
  • Monoisotopic Mass: 433.15253745Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 604
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 101.93000
  • LogP: 4.35660

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